Cas no 1795490-44-6 (N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide)

• Product Name: N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• CAS No: 1795490-44-6
• MF: C₁₆H₁₇N₅O₄S
• MW: 375.402281522751
• CID: 5369655
• Update Time: 2025-07-23

N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[6-(furan-2-yl)imidazo[1,2-b]pyrazol-1-yl]ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide

• Inchi： 1S/C16H17N5O4S/c1-11-16(12(2)25-19-11)26(22,23)17-5-6-20-7-8-21-15(20)10-13(18-21)14-4-3-9-24-14/h3-4,7-10,17H,5-6H2,1-2H3
• InChI Key： UAPZNWNQNYAWPI-UHFFFAOYSA-N
• SMILES： O1C(C)=C(S(NCCN2C3=CC(C4=CC=CO4)=NN3C=C2)(=O)=O)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide

Comprehensive Overview of N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS 1795490-44-6)

The compound N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS 1795490-44-6) represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and agrochemical research. Its unique molecular architecture, featuring a furan-substituted pyrazolo[1,5-a]imidazole core linked to a 3,5-dimethyl-1,2-oxazole-4-sulfonamide moiety, has garnered attention for its possible applications in drug discovery and material science. Researchers are particularly interested in its role as a modulator of biological pathways, given the prevalence of similar scaffolds in bioactive molecules.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in targeted therapy and precision medicine. The structural complexity of CAS 1795490-44-6 aligns with this trend, as its multi-ring system offers diverse interaction sites for protein binding. Computational studies suggest its potential affinity for enzymes involved in inflammatory and metabolic disorders, making it a candidate for further in vitro validation. This aligns with frequent search queries like "new heterocyclic compounds for drug development" and "sulfonamide derivatives in medicine," reflecting broader scientific curiosity.

From a synthetic chemistry perspective, the preparation of N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide involves multi-step protocols, including cyclization and sulfonylation reactions. Optimizing its yield and purity is critical, as highlighted by frequent searches for "efficient synthesis of fused imidazole derivatives." The compound's solubility and stability under physiological conditions are also key research foci, addressing common concerns in preclinical development.

Beyond pharmaceuticals, CAS 1795490-44-6 may find utility in agrochemical innovation. Its furan and oxazole components are recurrent motifs in crop protection agents, sparking interest in its herbicidal or fungicidal properties. This resonates with trending topics like "sustainable agrochemicals" and "green chemistry alternatives," which dominate environmental discourse. Analytical techniques such as HPLC and NMR are essential for characterizing this compound, as evidenced by searches for "analytical methods for sulfonamide detection."

Safety and regulatory aspects of 1795490-44-6 remain under investigation, with preliminary data suggesting favorable toxicological profiles. Researchers emphasize the need for comprehensive ADME studies (Absorption, Distribution, Metabolism, Excretion) to evaluate its viability. Such inquiries mirror popular search terms like "ADME properties of sulfonamides" and "heterocyclic compound safety," underscoring the intersection of science and public interest.

In summary, N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide exemplifies the convergence of structural ingenuity and applied research. Its exploration addresses both academic questions and industrial needs, bridging gaps highlighted by contemporary search trends. Future studies will likely focus on scaling synthesis, elucidating mechanisms of action, and expanding its applications—an endeavor aligned with global scientific priorities.